Cas no 1932507-34-0 (exo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane)

• Product Name: exo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane
• CAS No: 1932507-34-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD23703606
• CID: 4632204
• PubChem ID: 124518497
• Update Time: 2025-10-30

exo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• (1R,5S,6R)-8-Boc-6-hydroxy-8-azabicyclo[3.2.1]octane
• exo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane
• 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (1R,5S,6R)-
• P17104
• P19973
• AS-53781
• 1932507-34-0
• tert-Butyl(1R,5S,6R)-rel-6-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
• TERT-BUTYL (1R,5S,6R)-6-HYDROXY-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• 2199215-74-0
• AKOS037644481
• CS-0049353
• tert-Butyl (1R,5S,6R)-rel-6-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate

• MDL： MFCD23703606
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-8-5-4-6-9(13)10(14)7-8/h8-10,14H,4-7H2,1-3H3/t8-,9+,10-/m1/s1
• InChI Key： LJZKCLOQMYZAGC-KXUCPTDWSA-N
• SMILES： [C@]12([H])N(C(OC(C)(C)C)=O)[C@]([H])([C@H](O)C1)CCC2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on exo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane

Comprehensive Overview of exo-8-Boc-6-hydroxy-8-azabicyclo[3.2.1]octane (CAS No. 1932507-34-0): Structure, Applications, and Research Insights

The compound exo-8-Boc-6-hydroxy-8-azabicyclo[3.2.1]octane (CAS No. 1932507-34-0) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique azabicyclo[3.2.1]octane scaffold, combined with the Boc (tert-butoxycarbonyl) protecting group and a hydroxyl functional group, makes it a versatile intermediate for drug discovery and development. This article delves into its structural features, synthetic applications, and relevance to current trends in medicinal chemistry and bioconjugation.

Structurally, exo-8-Boc-6-hydroxy-8-azabicyclo[3.2.1]octane belongs to the class of bridged heterocycles, which are pivotal in designing bioactive molecules. The Boc group enhances the compound's stability during synthetic transformations, while the hydroxyl group offers a handle for further functionalization. Researchers often explore such frameworks to develop CNS-targeting therapeutics, as the azabicyclo core mimics tropane alkaloids found in nature. Recent studies highlight its potential in neurological disorder research, aligning with the growing demand for novel blood-brain barrier (BBB)-permeable agents.

In the context of green chemistry, 1932507-34-0 exemplifies the shift toward sustainable synthetic routes. The compound's modular design allows for atom-efficient reactions, reducing waste in multi-step syntheses. This aligns with the pharmaceutical industry's focus on process optimization and cost-effective intermediates. Moreover, its compatibility with click chemistry and catalysis techniques positions it as a valuable tool for high-throughput screening platforms.

From a commercial perspective, exo-8-Boc-6-hydroxy-8-azabicyclo[3.2.1]octane is often sought after by contract research organizations (CROs) and academic labs specializing in fragment-based drug design. Its CAS number (1932507-34-0) is frequently queried in chemical databases, reflecting its niche yet critical role in peptide mimetics and proteolysis-targeting chimeras (PROTACs). The compound's chiral purity and regioselectivity are also key selling points for vendors catering to asymmetric synthesis applications.

Emerging trends in AI-driven drug discovery further amplify the relevance of 1932507-34-0. Computational models increasingly leverage azabicyclic motifs to predict drug-likeness and target engagement. This synergy between experimental and in silico approaches underscores the compound's adaptability to modern precision medicine paradigms. Additionally, its utility in biomarker development and diagnostic probes aligns with the rising interest in theranostics.

In summary, exo-8-Boc-6-hydroxy-8-azabicyclo[3.2.1]octane (CAS No. 1932507-34-0) represents a convergence of structural ingenuity and practical utility. Its applications span neuropharmacology, catalysis, and materials science, making it a compound of enduring interest. As research continues to unravel its potential, this molecule is poised to remain a cornerstone in the toolkit of synthetic chemists and drug developers worldwide.